![molecular formula C19H19ClN4O5S2 B285256 2-{4-chloro-5-[(4-ethoxyanilino)sulfonyl]-2-methylphenoxy}-N-(1,3,4-thiadiazol-2-yl)acetamide](/img/structure/B285256.png)
2-{4-chloro-5-[(4-ethoxyanilino)sulfonyl]-2-methylphenoxy}-N-(1,3,4-thiadiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{4-chloro-5-[(4-ethoxyanilino)sulfonyl]-2-methylphenoxy}-N-(1,3,4-thiadiazol-2-yl)acetamide is a chemical compound that has gained significant attention in the field of scientific research. It is a potent inhibitor of protein kinase, which makes it a promising candidate for the treatment of various diseases such as cancer, inflammation, and autoimmune disorders.
Mechanism of Action
The mechanism of action of 2-{4-chloro-5-[(4-ethoxyanilino)sulfonyl]-2-methylphenoxy}-N-(1,3,4-thiadiazol-2-yl)acetamide involves the inhibition of protein kinase activity. This compound binds to the ATP-binding site of protein kinases and prevents the transfer of phosphate groups to their substrates, thereby inhibiting their activity. This leads to the inhibition of various cellular processes that are regulated by protein kinases, including cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are mainly related to its inhibition of protein kinase activity. Inhibition of protein kinases can lead to the inhibition of various cellular processes, including cell growth, differentiation, and apoptosis. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, indicating its potential as an anticancer agent. It has also been shown to have anti-inflammatory and immunosuppressive effects, making it a potential candidate for the treatment of autoimmune disorders.
Advantages and Limitations for Lab Experiments
The advantages of using 2-{4-chloro-5-[(4-ethoxyanilino)sulfonyl]-2-methylphenoxy}-N-(1,3,4-thiadiazol-2-yl)acetamide in lab experiments include its potent inhibition of protein kinase activity, which makes it a promising candidate for the treatment of various diseases. Its synthesis method is well-established, and it has been extensively studied in vitro and in vivo. However, there are also some limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, and its specificity for different protein kinases is not well-established. Therefore, further studies are needed to fully understand its potential as a therapeutic agent.
Future Directions
There are several future directions for the research of 2-{4-chloro-5-[(4-ethoxyanilino)sulfonyl]-2-methylphenoxy}-N-(1,3,4-thiadiazol-2-yl)acetamide. One potential direction is to study its specificity for different protein kinases and its potential as a selective inhibitor. Another direction is to study its potential as a combination therapy with other anticancer or anti-inflammatory agents. Additionally, further studies are needed to fully understand its mechanism of action and its potential as a therapeutic agent for various diseases. Overall, the research on this compound has shown promising results, and further studies are needed to fully explore its potential as a therapeutic agent.
Synthesis Methods
The synthesis of 2-{4-chloro-5-[(4-ethoxyanilino)sulfonyl]-2-methylphenoxy}-N-(1,3,4-thiadiazol-2-yl)acetamide involves the reaction of 4-chloro-2-methylphenol with ethyl 4-aminobenzenesulfonate to form 4-chloro-5-(4-ethoxyanilino)-2-methylphenol. This intermediate is then reacted with thiocarbohydrazide and acetic anhydride to form this compound. The synthesis of this compound has been reported in several research articles, and the procedure is well-established.
Scientific Research Applications
The scientific research application of 2-{4-chloro-5-[(4-ethoxyanilino)sulfonyl]-2-methylphenoxy}-N-(1,3,4-thiadiazol-2-yl)acetamide is mainly focused on its potential as a protein kinase inhibitor. Protein kinases are enzymes that play a crucial role in various cellular processes, including cell growth, differentiation, and apoptosis. Dysregulation of protein kinases has been linked to the development and progression of several diseases, including cancer, inflammation, and autoimmune disorders. Therefore, the inhibition of protein kinases has emerged as a promising therapeutic strategy for these diseases.
Properties
Molecular Formula |
C19H19ClN4O5S2 |
---|---|
Molecular Weight |
483 g/mol |
IUPAC Name |
2-[4-chloro-5-[(4-ethoxyphenyl)sulfamoyl]-2-methylphenoxy]-N-(1,3,4-thiadiazol-2-yl)acetamide |
InChI |
InChI=1S/C19H19ClN4O5S2/c1-3-28-14-6-4-13(5-7-14)24-31(26,27)17-9-16(12(2)8-15(17)20)29-10-18(25)22-19-23-21-11-30-19/h4-9,11,24H,3,10H2,1-2H3,(H,22,23,25) |
InChI Key |
KOUFLZVOEIDBTG-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)NS(=O)(=O)C2=C(C=C(C(=C2)OCC(=O)NC3=NN=CS3)C)Cl |
Canonical SMILES |
CCOC1=CC=C(C=C1)NS(=O)(=O)C2=C(C=C(C(=C2)OCC(=O)NC3=NN=CS3)C)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.